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cyclobutanediol

Cat. No.: B147498 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tricyclodecanedimethanol (TMCD), also known as TCDDM, is a rigid, cycloaliphatic diol

monomer that significantly enhances the performance of various polymers, including

polyesters, polycarbonates, and polyurethanes. Its unique, bulky structure imparts exceptional

thermal stability, hydrolytic resistance, and, most notably, superior mechanical properties.[1][2]

The incorporation of TMCD into a polymer backbone can lead to increased tensile strength,

impact resistance, hardness, and weatherability, making these materials highly suitable for

demanding applications ranging from high-performance coatings to advanced biomedical

devices.[3][4] This document provides a guide to the key mechanical properties of TMCD-

based polymers and the standard protocols for their assessment.

Key Mechanical Properties of TMCD-Based
Polymers
The rigid tricyclodecane structure of TMCD is instrumental in developing polymers with high-

temperature resistance and low shrinkage. When co-polymerized, it can drastically improve the

mechanical performance of materials. For instance, copolyesters containing TMCD have

shown exceptional impact strength, in some cases exceeding that of bisphenol A (BPA)

polycarbonate, a benchmark for high-impact plastics.[2][5]
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Below is a summary of representative mechanical properties for various TMCD-containing

polymers, compiled from literature. These values serve as a general reference, as specific

properties are highly dependent on the polymer type, TMCD concentration, and processing

conditions.

Table 1: Representative Mechanical Properties of TMCD-Based Polymers

Property Polymer System Value
Standard Test
Method

Tensile Strength
Isosorbide/TMCD

Copolyester
58.8 - 68.7 MPa ASTM D638[6][7][8][9]

Young's Modulus
TMCD-modified PCTT

(Printed)

≥100% higher than

PETG
ASTM D638[6][7][8][9]

Notched Izod Impact
TMCD/PDO

Copolyester
841 - 1070 J/m

ASTM D256[10][11]

[12][13][14]

Flexural Modulus
Varies based on

formulation

Typically high due to

rigidity

ASTM D790[15][16]

[17][18][19]

Shore D Hardness
Varies based on

formulation
Generally high

ASTM D2240[20][21]

[22][23][24]

Note: PCTT (Poly(1,4-cyclohexylenedimethylene terephthalate)), PETG (Polyethylene

terephthalate glycol-modified), PDO (1,3-propanediol). Values are illustrative and sourced from

multiple studies.[2][5][25]

Experimental Workflow for Mechanical Assessment
A systematic approach is crucial for accurately characterizing the mechanical properties of

TMCD-based polymers. The typical workflow involves sample preparation followed by a series

of standardized tests.
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1. Sample Preparation

2. Mechanical Testing

3. Data Analysis & Reporting

Polymer Synthesis
(with TMCD)

Injection Molding or
Compression Molding

Specimen Machining
(e.g., Dog-bone shape)

Conditioning
(ASTM D618)

Tensile Test
(ASTM D638)

Flexural Test
(ASTM D790)

Impact Test
(ASTM D256)

Hardness Test
(ASTM D2240)

Data Acquisition
(Stress-Strain Curves, etc.)

Calculate Properties
(Modulus, Strength, etc.)

Reporting & Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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